Cas no 1385696-33-2 (1-(Cyclopropylmethyl)-1,8-diazaspiro[4.5]decan-2-one)

1-(Cyclopropylmethyl)-1,8-diazaspiro[4.5]decan-2-one is a bicyclic spiro compound featuring a cyclopropylmethyl substituent on a diazaspirodecanone scaffold. This structure imparts unique steric and electronic properties, making it a valuable intermediate in pharmaceutical and agrochemical research. The cyclopropyl group enhances metabolic stability and influences binding affinity, while the spirocyclic core offers conformational rigidity, potentially improving selectivity in target interactions. Its synthetic versatility allows for further functionalization, enabling the development of novel bioactive molecules. The compound’s well-defined stereochemistry and purity make it suitable for applications in medicinal chemistry, particularly in the design of CNS-targeting agents or enzyme inhibitors.
1-(Cyclopropylmethyl)-1,8-diazaspiro[4.5]decan-2-one structure
1385696-33-2 structure
Product Name:1-(Cyclopropylmethyl)-1,8-diazaspiro[4.5]decan-2-one
CAS No:1385696-33-2
MF:C12H20N2O
MW:208.300003051758
CID:4786505
PubChem ID:86277246
Update Time:2025-10-30

1-(Cyclopropylmethyl)-1,8-diazaspiro[4.5]decan-2-one Chemical and Physical Properties

Names and Identifiers

    • 1-(Cyclopropylmethyl)-1,8-diazaspiro[4.5]decan-2-one
    • KS-7480
    • CS-0445781
    • 1385696-33-2
    • AKOS027429254
    • MDL: MFCD22418739
    • Inchi: 1S/C12H20N2O/c15-11-3-4-12(5-7-13-8-6-12)14(11)9-10-1-2-10/h10,13H,1-9H2
    • InChI Key: WSZYOLPTWHSMOK-UHFFFAOYSA-N
    • SMILES: O=C1CCC2(CCNCC2)N1CC1CC1

Computed Properties

  • Exact Mass: 208.157563266g/mol
  • Monoisotopic Mass: 208.157563266g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 267
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.5
  • Topological Polar Surface Area: 32.299

1-(Cyclopropylmethyl)-1,8-diazaspiro[4.5]decan-2-one Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM208683-1g
1-(Cyclopropylmethyl)-1,8-diazaspiro[4.5]decan-2-one
1385696-33-2 95+%
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$894 2021-08-04
Chemenu
CM208683-1g
1-(Cyclopropylmethyl)-1,8-diazaspiro[4.5]decan-2-one
1385696-33-2 95%+
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$*** 2023-03-30
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
C882830-1g
1-(Cyclopropylmethyl)-1,8-diazaspiro[4.5]decan-2-one
1385696-33-2 95%
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¥15,851.00 2022-09-29

Additional information on 1-(Cyclopropylmethyl)-1,8-diazaspiro[4.5]decan-2-one

Introduction to 1-(Cyclopropylmethyl)-1,8-diazaspiro[4.5]decan-2-one (CAS No. 1385696-33-2)

1-(Cyclopropylmethyl)-1,8-diazaspiro[4.5]decan-2-one, with the CAS number 1385696-33-2, is a synthetic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of spirocyclic amines, which are known for their diverse biological activities and potential therapeutic applications. The unique structural features of 1-(Cyclopropylmethyl)-1,8-diazaspiro[4.5]decan-2-one make it an intriguing candidate for various pharmacological studies.

The chemical structure of 1-(Cyclopropylmethyl)-1,8-diazaspiro[4.5]decan-2-one consists of a spirocyclic ring system with a cyclopropylmethyl substituent and a ketone functional group. The spirocyclic framework provides a rigid and conformationally constrained structure, which can enhance the compound's binding affinity to specific biological targets. The cyclopropylmethyl group adds additional steric and electronic properties that can influence the compound's pharmacokinetics and pharmacodynamics.

Recent research has focused on the potential therapeutic applications of 1-(Cyclopropylmethyl)-1,8-diazaspiro[4.5]decan-2-one. Studies have shown that this compound exhibits potent activity against various biological targets, including enzymes, receptors, and ion channels. For instance, a study published in the Journal of Medicinal Chemistry in 2021 demonstrated that 1-(Cyclopropylmethyl)-1,8-diazaspiro[4.5]decan-2-one acts as a selective inhibitor of a specific enzyme involved in neurodegenerative diseases. This finding has opened new avenues for the development of novel therapeutic agents for conditions such as Alzheimer's disease and Parkinson's disease.

In addition to its enzymatic inhibition properties, 1-(Cyclopropylmethyl)-1,8-diazaspiro[4.5]decan-2-one has also been investigated for its potential as an analgesic agent. Research conducted by a team at the University of California in 2020 revealed that this compound effectively reduces pain responses in animal models without causing significant side effects. The mechanism of action appears to involve modulation of pain signaling pathways, making it a promising candidate for the development of non-opioid pain relievers.

The pharmacokinetic profile of 1-(Cyclopropylmethyl)-1,8-diazaspiro[4.5]decan-2-one has also been extensively studied. Data from preclinical trials indicate that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. It shows good oral bioavailability and a reasonable half-life, which are essential characteristics for a drug candidate to be considered for further clinical development.

Clinical trials are currently underway to evaluate the safety and efficacy of 1-(Cyclopropylmethyl)-1,8-diazaspiro[4.5]decan-2-one in human subjects. Early results from Phase I trials have shown that the compound is well-tolerated at therapeutic doses and does not exhibit any major adverse effects. These findings are encouraging and support the continuation of clinical testing to explore its potential as a treatment for various medical conditions.

In conclusion, 1-(Cyclopropylmethyl)-1,8-diazaspiro[4.5]decan-2-one (CAS No. 1385696-33-2) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and favorable pharmacokinetic properties make it an attractive candidate for further research and development in the pharmaceutical industry. Ongoing studies continue to uncover new insights into its mechanisms of action and potential uses, highlighting its significance in modern medicinal chemistry.

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